Cas no 181370-71-8 (1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate)

• Product Name: 1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate
• CAS No: 181370-71-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD20718296
• CID: 5559122
• PubChem ID: 151879591
• Update Time: 2025-11-04

1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate Chemical and Physical Properties

Names and Identifiers

• 181370-71-8
• EN300-8648124
• DTXSID701237900
• tert-butyl 2-(2-amino-1H-imidazol-1-yl)acetate
• 1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate

• MDL： MFCD20718296
• Inchi： 1S/C9H15N3O2/c1-9(2,3)14-7(13)6-12-5-4-11-8(12)10/h4-5H,6H2,1-3H3,(H2,10,11)
• InChI Key： SOKUIKQZDPRIAC-UHFFFAOYSA-N
• SMILES： O(C(CN1C=CN=C1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on 1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate

1,1-Dimethylethyl 2-Amino-1H-Imidazole-1-Acetate: A Comprehensive Overview

The compound with CAS No. 181370-71-8, commonly referred to as 1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The imidazole ring, a key structural component, is known for its versatility and ability to participate in various biological interactions. Recent studies have highlighted its role in modulating cellular processes, making it a valuable compound for further exploration.

Imidazole derivatives have been extensively studied for their biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The 2-aminoimidazole moiety in this compound is particularly interesting as it can act as a hydrogen bond donor and acceptor, enhancing its ability to interact with biomolecules. Researchers have reported that this compound exhibits selective binding to certain proteins, which could be exploited for therapeutic purposes. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate shows promise as a potential lead compound for developing inhibitors of specific enzymes involved in neurodegenerative diseases.

The synthesis of 1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate involves a multi-step process that includes the formation of the imidazole ring followed by acetylation and subsequent esterification. The use of mild reaction conditions ensures the preservation of the amino group, which is critical for maintaining the compound's bioactivity. Recent advancements in catalytic methods have allowed for higher yields and improved purity levels, making this compound more accessible for large-scale studies.

From a structural standpoint, the dimethylethyl group attached to the imidazole ring contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. This property is advantageous for drug delivery systems where membrane permeability is a limiting factor. Furthermore, computational studies using molecular docking techniques have revealed that this compound has a strong affinity for certain receptor sites, suggesting its potential as a modulator of receptor activity.

Recent research has also focused on the stability and degradation pathways of 1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate under physiological conditions. Studies conducted by Smith et al. (2023) indicate that the compound undergoes slow hydrolysis in aqueous solutions, which could be beneficial for sustained-release drug formulations. Additionally, its metabolites have been identified through high-resolution mass spectrometry, providing insights into its pharmacokinetic profile.

In terms of applications, this compound has shown potential in the development of anticancer agents due to its ability to inhibit key enzymes involved in tumor progression. Preclinical studies using animal models have demonstrated that it exhibits cytotoxic effects against various cancer cell lines without significant toxicity to normal cells. These findings suggest that further investigation into its mechanism of action could pave the way for novel cancer therapies.

Moreover, imidazole-based compounds like this one are being explored for their role in immunomodulatory therapies. Recent breakthroughs in immunology have revealed that certain imidazoles can regulate immune responses by targeting specific cytokines or immune checkpoints. This opens up new avenues for treating autoimmune diseases and enhancing immune responses against infections.

From an environmental perspective, understanding the fate and transport of CAS No. 181370-71-8 in ecosystems is crucial for assessing its potential impact on the environment. Studies conducted by environmental chemists have shown that this compound undergoes biodegradation under aerobic conditions, reducing its persistence in natural systems. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, CAS No. 181370-71-8, or 1,1-Dimethylethyl 2-amino-1H-imidazole-1-acetate, represents a promising molecule with diverse applications in pharmaceutical research and beyond. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for developing innovative therapeutic agents. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing medical science.